Cas no 1805400-29-6 (Ethyl 4-aminomethyl-2-cyano-3-mercaptophenylacetate)

• Product Name: Ethyl 4-aminomethyl-2-cyano-3-mercaptophenylacetate
• CAS No: 1805400-29-6
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 4946119
• Update Time: 2025-06-21

Ethyl 4-aminomethyl-2-cyano-3-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminomethyl-2-cyano-3-mercaptophenylacetate

• Inchi： 1S/C12H14N2O2S/c1-2-16-11(15)5-8-3-4-9(6-13)12(17)10(8)7-14/h3-4,17H,2,5-6,13H2,1H3
• InChI Key： OHKSYDADRFSYKD-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=C(C=CC=1CN)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 0.8
• Topological Polar Surface Area: 77.1

Additional information on Ethyl 4-aminomethyl-2-cyano-3-mercaptophenylacetate

Ethyl 4-Aminomethyl-2-Cyano-3-Mercaptophenylacetate: A Comprehensive Overview

Ethyl 4-aminomethyl-2-cyano-3-mercaptophenylacetate, with the CAS number 1805400-29-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an ethoxy group, an aminomethyl group, a cyano group, and a mercapto group attached to a phenyl ring. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and biochemistry.

Recent studies have highlighted the importance of ethoxy groups in enhancing the bioavailability of pharmaceutical compounds. The presence of an ethoxy group in Ethyl 4-aminomethyl-2-cyano-3-mercaptophenylacetate suggests that it may exhibit improved solubility and permeability, making it a promising candidate for drug delivery systems. Additionally, the aminomethyl group provides nucleophilic properties, which can be exploited in various chemical reactions, such as amidation or alkylation.

The cyano group in this compound is known for its ability to stabilize adjacent functional groups through resonance effects. This stabilization can enhance the compound's stability under various chemical conditions, making it suitable for use in harsh environments. Furthermore, the mercapto group introduces thiol functionalities, which are known for their role in redox reactions and their ability to form disulfide bonds. These properties make Ethyl 4-aminomethyl-2-cyano-3-mercaptophenylacetate a valuable tool in the study of thiol-based biochemistry and antioxidant mechanisms.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like Ethyl 4-Aminomethyl-2-Cyano-3-Mercaptophenylacetate with greater accuracy. For instance, density functional theory (DFT) calculations have revealed that the compound exhibits significant electron-withdrawing effects due to the presence of the cyano and mercapto groups. These effects can influence the molecule's interaction with biological targets, such as enzymes or receptors, potentially leading to novel therapeutic applications.

In terms of synthesis, Ethyl 4-Aminomethyl-2-Cyano-3-Mercaptophenylacetate can be prepared through a multi-step process involving nucleophilic substitution, cyanation, and mercapto addition reactions. The synthesis pathway typically begins with an aromatic precursor, such as acetophenone or its derivatives, which undergoes functionalization to introduce the desired groups. The optimization of these steps is critical to ensure high yields and purity of the final product.

One area where Ethyl 4-Aminomethyl-2-Cyano-3-Mercaptophenylacetate has shown potential is in the development of anticancer agents. The compound's ability to inhibit key enzymes involved in cell proliferation has been demonstrated in vitro studies. For example, research published in *Journal of Medicinal Chemistry* highlights its effectiveness in targeting histone deacetylases (HDACs), which are overexpressed in various cancers. The combination of its enzymatic inhibitory properties and favorable pharmacokinetic profile makes it a strong candidate for preclinical testing.

Beyond pharmaceutical applications, Ethyl 4-Aminomethyl-2-Cyano-3-Mercaptophenylacetate has also been explored for its role in materials science. Its thiol functionality enables it to participate in click chemistry reactions, which are widely used for constructing supramolecular assemblies and polymer networks. Recent studies have demonstrated its utility in creating self-healing materials and stimuli-responsive polymers, showcasing its versatility across multiple disciplines.

In conclusion, Ethyl 4-Aminomethyl-2-Cyano-3-Mercaptophenylacetate (CAS No: 1805400-29-6) is a multifaceted compound with diverse applications spanning drug discovery, materials science, and biochemical research. Its unique combination of functional groups endows it with remarkable chemical reactivity and biological activity. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.